Cas no 2097893-04-2 (1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one
• CAS No: 2097893-04-2
• MF: C₁₄H₁₆N₄O₃S₂
• MW: 352.431839942932
• CID: 5921567
• PubChem ID: 126851161
• Update Time: 2025-10-31

1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one
• F6549-1443
• 2097893-04-2
• AKOS032461406
• CHEMBL4945438
• 1-[4-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonylphenyl]ethanone
• 1-(4-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}phenyl)ethan-1-one

• Inchi： 1S/C14H16N4O3S2/c1-11(19)12-2-4-13(5-3-12)23(20,21)18-8-6-17(7-9-18)14-10-15-22-16-14/h2-5,10H,6-9H2,1H3
• InChI Key： MQANXULSBYYWJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 352.06638273g/mol
• Monoisotopic Mass: 352.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120Ų

Additional information on 1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one

Comprehensive Overview of 1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one (CAS No. 2097893-04-2)

1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one, with the CAS number 2097893-04-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a 1,2,5-thiadiazole ring, a piperazine moiety, and a sulfonyl linker, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The compound's synthetic pathway and structure-activity relationship (SAR) have been explored in recent studies, highlighting its versatility in medicinal chemistry. Its sulfonamide group contributes to enhanced binding affinity with biological targets, a feature increasingly sought after in the design of next-generation therapeutics. With the growing demand for small-molecule drugs in oncology and neurology, 2097893-04-2 represents a promising scaffold for further optimization.

In the context of AI-driven drug discovery, 1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one has been flagged in computational screenings due to its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with industry efforts to reduce late-stage clinical attrition by prioritizing compounds with optimal pharmacokinetic profiles. The rise of fragment-based drug design further underscores the relevance of such structurally diverse molecules.

From a material science perspective, the compound's heterocyclic framework and electron-withdrawing groups make it a candidate for organic electronic materials. Its potential applications in OLEDs or photovoltaic cells are being investigated, coinciding with the global push for sustainable energy solutions. The thiadiazole component, in particular, is known to contribute to charge transport properties in conjugated systems.

Analytical characterization of CAS 2097893-04-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research reproducibility—a hot topic in open science initiatives. The compound's stability under various conditions has also been documented, addressing common concerns in chemical storage and handling protocols.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 1-(4-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}phenyl)ethan-1-one gain importance due to their potential for selective target engagement. The compound's drug-likeness score, calculated using contemporary cheminformatics tools, suggests it could serve as a valuable lead structure. This resonates with the increasing use of predictive algorithms in early-stage drug development.

In summary, 2097893-04-2 exemplifies the convergence of medicinal chemistry and materials science, offering multiple avenues for innovation. Its structural complexity and functional group diversity position it as a compelling subject for both academic and industrial research, particularly in the era of high-throughput screening and computational modeling. Future studies may explore its biological activity spectrum or material properties in greater depth, potentially unlocking novel applications.